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Compound of Interest

Compound Name: (Trichloromethyl)selany!

Cat. No.: B15476800

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound "(Trichloromethyl)selanyl," more formally known as
Trichloromethaneselenenyl chloride (CClsSeCl), is a highly reactive and sparsely documented
chemical. This guide compiles the limited available information and provides context based on
related compounds. Extreme caution should be exercised when handling this or any related
substance. All experimental work should be conducted by trained professionals in a controlled
laboratory setting with appropriate safety measures in place.

Core Properties

Due to the limited specific experimental data available for Trichloromethaneselenenyl chloride,
a comprehensive table of its fundamental properties cannot be provided. However, based on its
chemical structure and the properties of analogous compounds like Trichloromethanesulfonyl
chloride, the following can be inferred:

Molecular Formula: CCl3SeCl

Molecular Weight: 252.32 g/mol

Physical State: Likely a volatile and corrosive liquid or low-melting solid at room temperature.

Reactivity: Expected to be highly reactive, particularly towards moisture and nucleophiles,
due to the presence of the reactive Se-Cl bond and the electron-withdrawing trichloromethyl
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group.

A comparative table with a structurally related and better-characterized compound,
Trichloromethanesulfonyl chloride, is provided below to offer some context.[1][2]

Property (Trich-IoromethyI)seIanyI Trichl-oromethanesulfonyl
Chloride (CClsSeCl) Chloride (CCl402S)[1][2]

CAS Number Not found 2547-61-7

Molecular Formula CClzSeCl CCls0O2S

Molecular Weight 252.32 g/mol 217.89 g/mol

Melting Point Data not available 137-140 °C

Boiling Point Data not available 181.7 °C at 760 mmHg

Density Data not available 1.951 g/cm3

Spectroscopic Data

No experimental spectroscopic data (NMR, IR, Mass Spectrometry) for
Trichloromethaneselenenyl chloride has been found in the public domain. The following
represents predicted spectral characteristics based on its structure and data from analogous
compounds.

e 13C NMR: A single resonance is expected for the trichloromethyl carbon, likely in a region
significantly downfield due to the high degree of halogenation.

e 77Se NMR: Selenium-77 is an NMR-active nucleus, and a signal would be expected. The
chemical shift would be highly dependent on the purity and solvent, given the reactivity of the
Se-Cl bond.

¢ IR Spectroscopy: Characteristic absorption bands would be expected for the C-Cl and Se-Cl
stretching vibrations. Based on related compounds, the C-Cl stretches would likely appear in
the 800-600 cm~1* region.[3]
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e Mass Spectrometry: The mass spectrum would be expected to show the molecular ion peak
and characteristic isotopic patterns for chlorine and selenium. Fragmentation would likely
involve the loss of chlorine and the trichloromethyl radical.

Synthesis and Reactivity
Synthesis

Detailed, peer-reviewed experimental protocols for the synthesis of Trichloromethaneselenenyl
chloride are not readily available. However, literature suggests two potential synthetic routes:

o From Carbon Diselenide: The chlorination of carbon diselenide (CSez) is a reported method
for producing Trichloromethaneselenenyl chloride. This reaction is expected to be vigorous
and require careful control of chlorinating agent stoichiometry and reaction conditions to
avoid over-chlorination.

e From Trichloromethaneselenonic Acid: Another proposed synthesis involves the reduction
and chlorination of trichloromethaneselenonic acid (CClsSeOsH).

A generalized workflow for a potential synthesis from carbon diselenide is depicted below.
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Figure 1. A conceptual workflow for the synthesis of Trichloromethaneselenenyl! chloride.

Reactivity

Trichloromethaneselenenyl chloride is expected to be a potent electrophile. The selenium atom
is rendered electron-deficient by the three chlorine atoms on the adjacent carbon and the
chlorine atom directly attached to it.

o Reaction with Nucleophiles: It is predicted to react readily with a wide range of nucleophiles,
such as water, alcohols, amines, and thiols. These reactions would likely proceed via a
nucleophilic substitution mechanism at the selenium atom, with the chloride ion acting as the
leaving group.

¢ Reaction with Antimony Pentachloride: One of the few documented reactions is its
interaction with antimony pentachloride (SbCls), a strong Lewis acid. This reaction is
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reported to form a tetrachloroselenonium salt, [CClsSeClz]*[SbCls]~, indicating the Lewis
basicity of the selenium atom in CClzSeCl.

CCI3SeCl Reacts with
Reacts with (
(SbCIS (Lewis Acid))/'

Click to download full resolution via product page

Figure 2. Reaction of Trichloromethaneselenenyl chloride with Antimony Pentachloride.

Experimental Protocols

Given the absence of specific published protocols for Trichloromethaneselenenyl chloride, the
following section provides general guidance for handling highly reactive selenyl chlorides,
based on safety data for analogous compounds.[4][5][6][7][8]

Handling and Safety Precautions

Extreme caution is advised.
o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a full-face shield are mandatory.

o Skin Protection: A chemical-resistant laboratory coat, apron, and long-sleeved clothing
should be worn. Gloves must be chemical-resistant (e.g., butyl rubber or Viton) and
inspected before each use.

o Respiratory Protection: All manipulations should be performed in a certified chemical fume
hood. In case of potential exposure above the occupational exposure limit, a full-face
respirator with an appropriate cartridge for acid gases and organic vapors should be used.

e Engineering Controls:
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o Work must be conducted in a well-ventilated laboratory, inside a chemical fume hood with
a tested and certified face velocity.

o An emergency eyewash station and safety shower must be immediately accessible.

e Handling Procedures:

o Handle under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with
atmospheric moisture.

o Avoid contact with skin, eyes, and clothing.
o Do not breathe vapors or mists.
o Use only non-sparking tools.

o Keep away from heat, sparks, and open flames.

[e]

Containers should be kept tightly closed when not in use.

e Storage:
o Store in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as water, bases, and oxidizing agents.
o The storage container should be made of a material resistant to corrosive chemicals.

e Spill and Waste Disposal:

[¢]

In case of a spill, evacuate the area immediately.

[¢]

Absorb the spill with an inert, dry material (e.g., vermiculite or sand) and place it in a
sealed container for hazardous waste disposal.

[¢]

Do not use combustible materials, such as sawdust, for absorption.

[e]

Dispose of waste in accordance with all local, state, and federal regulations.
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Biological Activity

There is no specific information available regarding the biological activity or signaling pathways
of Trichloromethaneselenenyl chloride. However, the broader class of organoselenium
compounds is known to exhibit a wide range of biological effects.

» Toxicity: Many organoselenium compounds are toxic, and their toxicity is often related to
their ability to interact with thiols in proteins and other biological molecules.[9] The high
reactivity of the Se-Cl bond in the title compound suggests it would readily react with
biological nucleophiles, potentially leading to significant cytotoxicity.

e Antioxidant and Pro-oxidant Properties: Some organoselenium compounds can exhibit
antioxidant properties by mimicking the activity of glutathione peroxidase.[10][11][12]
Conversely, at higher concentrations or with certain structures, they can act as pro-oxidants.

o Pharmacological Potential: Various organoselenium compounds have been investigated for
their potential as anti-inflammatory, anticancer, and antimicrobial agents.[10][12][13]

Due to the presence of the highly reactive trichloromethyl and selenyl chloride moieties, it is
plausible that CClsSeCl would exhibit significant and likely non-specific biological activity,
primarily driven by its electrophilicity. Any investigation into its biological effects would require
extreme caution and specialized handling protocols.
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Figure 3. A logical diagram illustrating the potential mechanism of cytotoxicity for
Trichloromethaneselenenyl chloride.

Conclusion

Trichloromethaneselenenyl chloride is a chemical compound for which there is a significant
lack of publicly available experimental data. Its predicted high reactivity suggests it should be
handled with extreme caution. This guide serves as a summary of the inferred properties and
necessary precautions based on the limited information and the chemistry of related
compounds. Further experimental investigation is required to fully characterize its physical,
chemical, and biological properties. Researchers intending to work with this compound should
prioritize safety and conduct thorough risk assessments before commencing any experimental

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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